![molecular formula C15H12N6S B5784928 4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile](/img/structure/B5784928.png)
4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile
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Overview
Description
4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile is a chemical compound that has gained interest in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound is synthesized using a specific method and has been found to have unique biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins in cells. In cancer cells, it has been found to inhibit the activity of certain kinases, which are involved in cell growth and division. In fungi, it has been shown to inhibit the activity of enzymes involved in cell wall synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound has unique biochemical and physiological effects. In cancer cells, it has been found to induce apoptosis, or programmed cell death. In fungi, it has been shown to disrupt cell wall synthesis, leading to cell death. In addition, this compound has been found to have low toxicity in mammalian cells, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
The advantages of using 4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile in lab experiments include its unique structure and potential applications in various fields. However, there are also limitations to its use, including the need for specific reagents and conditions for synthesis, and the need for further research to fully understand its mechanism of action.
Future Directions
For research on 4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile include investigating its potential as an anti-cancer agent in vivo, studying its effects on other types of cancer cells, and exploring its potential as a catalyst for environmental remediation. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis for various applications.
Synthesis Methods
The synthesis of 4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction of 2-amino-5-methylpyrazine with 4-chlorobenzonitrile to form 4-chloro-2-(pyrazin-2-yl)benzonitrile. This intermediate is then reacted with sodium thiomethoxide to yield the final product.
Scientific Research Applications
The unique structure of 4-({[4-methyl-5-(2-pyrazinyl)-4H-1,2,4-triazol-3-yl]thio}methyl)benzonitrile has led to its investigation in various scientific fields. In medicine, this compound has been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells. In agriculture, it has been investigated for its ability to control fungal infections in crops. In environmental science, it has been studied for its potential as a catalyst for the degradation of pollutants.
properties
IUPAC Name |
4-[(4-methyl-5-pyrazin-2-yl-1,2,4-triazol-3-yl)sulfanylmethyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N6S/c1-21-14(13-9-17-6-7-18-13)19-20-15(21)22-10-12-4-2-11(8-16)3-5-12/h2-7,9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGXYCKKYJGYYSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1SCC2=CC=C(C=C2)C#N)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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